molecular formula C20H23BrClN3OS B2864796 4-bromo-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1215631-73-4

4-bromo-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

Cat. No. B2864796
CAS RN: 1215631-73-4
M. Wt: 468.84
InChI Key: IUNUMPJIINEOBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23BrClN3OS and its molecular weight is 468.84. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The Use of Zinc Phthalocyanine Derivatives A study discussed the synthesis and characterization of zinc phthalocyanine derivatives, highlighting their potential in photodynamic therapy for cancer treatment. These compounds demonstrated significant singlet oxygen quantum yields and good fluorescence properties, indicating their usefulness as Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antidepressant and CNS Agents

Synthesis and Biological Evaluation of Spiro Derivatives Research on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and their derivatives highlighted their potential as central nervous system agents, demonstrating significant antitetrabenazine activity, a property common among antidepressants (Martin et al., 1981).

Anti-inflammatory Applications

Thiazole and Thiazoline Derivatives as NSAIDs A study on the synthesis and activity of thiazole and thiazoline-based compounds showed their potential as nonsteroidal anti-inflammatory drugs (NSAIDs). The hydrochloride salts of certain derivatives exhibited anti-inflammatory activity, suggesting their utility in developing new therapeutic agents (Lynch et al., 2006).

Corrosion Inhibition

Benzothiazole Derivatives for Steel Protection Another research area involves the use of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments. The study detailed the synthesis of specific compounds and their effectiveness in protecting steel from corrosion, highlighting their potential for industrial applications in metal preservation (Hu et al., 2016).

properties

IUPAC Name

4-bromo-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22BrN3OS.ClH/c1-14-6-4-7-17-18(14)22-20(26-17)24(13-5-12-23(2)3)19(25)15-8-10-16(21)11-9-15;/h4,6-11H,5,12-13H2,1-3H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUNUMPJIINEOBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)Br.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23BrClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

468.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

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